N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine

• Molecular Formula: C28H22Br2N2
• Molecular Weight: 546.3 g/mol
• IUPAC Name: 1-(2-bromophenyl)-N-[(1R,2R)-2-[(2-bromophenyl)methylideneamino]-1,2-diphenylethyl]methanimine
• InChI: InChI=1S/C28H22Br2N2/c29-25-17-9-7-15-23(25)19-31-27(21-11-3-1-4-12-21)28(22-13-5-2-6-14-22)32-20-24-16-8-10-18-26(24)30/h1-20,27-28H/t27-,28-/m1/s1
• InChI Key: GKQASVQELPPBOH-VSGBNLITSA-N
• Isomeric SMILES: C1=CC=C(C=C1)[C@H]([C@@H](C2=CC=CC=C2)N=CC3=CC=CC=C3Br)N=CC4=CC=CC=C4Br
• SMILES: C1=CC=C(C=C1)C(C(C2=CC=CC=C2)N=CC3=CC=CC=C3Br)N=CC4=CC=CC=C4Br

Description

N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine, also known as BBAA, is a compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine is not fully understood, but it is believed to involve the inhibition of protein kinase C (PKC) activity. PKC is a family of enzymes that play a role in cell proliferation, differentiation, and apoptosis. By inhibiting PKC activity, N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine may induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine has been shown to have a variety of biochemical and physiological effects. In addition to its anti-tumor activity, N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine has been shown to inhibit the migration and invasion of cancer cells. N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine has also been shown to inhibit the growth of human umbilical vein endothelial cells and angiogenesis, which is the formation of new blood vessels. These effects may be due to the inhibition of PKC activity.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine is its ability to induce apoptosis in cancer cells, which makes it a potential candidate for cancer therapy. However, N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine has some limitations for lab experiments. For example, N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine is not very soluble in water, which can make it difficult to work with in some experiments. In addition, N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine has not been extensively studied in vivo, so its safety and efficacy in animal models are not well established.

Future Directions

There are several future directions for research on N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine. One direction is to further investigate the mechanism of action of N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine, particularly its interaction with PKC. Another direction is to explore the potential of N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine as a cancer therapy, including its safety and efficacy in animal models. Finally, N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine could be modified to improve its solubility and other properties for use in lab experiments.

Synthesis Methods

N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine can be synthesized through a multistep process, starting with the reaction between 2-bromobenzaldehyde and 2-nitrobenzaldehyde to form 2-(2-bromophenyl)-2-nitroethene. This intermediate is then reduced to 2-(2-bromophenyl)ethanamine, which is further reacted with 2-(2-bromophenyl)-1-phenylethanone to produce N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine.

Scientific Research Applications

N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine has anti-tumor activity and can induce apoptosis in cancer cells. In addition, N-(2-bromobenzylidene)-N-{2-[(2-bromobenzylidene)amino]-1,2-diphenylethyl}amine has been shown to inhibit the growth and metastasis of breast cancer cells in vitro and in vivo.